Cas no 661470-27-5 (1-Piperazinecarboxylic acid, 4-(3-butenyl)-3-oxo-, 1,1-dimethylethylester)
661470-27-5 structure
Product Name:1-Piperazinecarboxylic acid, 4-(3-butenyl)-3-oxo-, 1,1-dimethylethylester
CAS No:661470-27-5
MF:C13H22N2O3
MW:254.325383663177
CID:1703619
Update Time:2024-08-31
1-Piperazinecarboxylic acid, 4-(3-butenyl)-3-oxo-, 1,1-dimethylethylester Chemical and Physical Properties
Names and Identifiers
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- 1-Piperazinecarboxylic acid, 4-(3-butenyl)-3-oxo-, 1,1-dimethylethylester
- 1-Piperazinecarboxylic acid, 4-(3-buten-1-yl)-3-oxo-, 1,1-dimethylethyl ester
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- Inchi: 1S/C13H22N2O3/c1-5-6-7-14-8-9-15(10-11(14)16)12(17)18-13(2,3)4/h5H,1,6-10H2,2-4H3
- InChI Key: LTCBUQIRUACKBL-UHFFFAOYSA-N
- SMILES: N1(C(OC(C)(C)C)=O)CCN(CCC=C)C(=O)C1
Computed Properties
- Exact Mass: 254.16316
Experimental Properties
- Density: 1.068±0.06 g/cm3(Predicted)
- Boiling Point: 374.2±42.0 °C(Predicted)
- PSA: 49.85
- pka: -0.82±0.20(Predicted)
1-Piperazinecarboxylic acid, 4-(3-butenyl)-3-oxo-, 1,1-dimethylethylester Related Literature
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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